Cas no 2763918-78-9 (5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2763918-78-9
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 5559436
• PubChem ID: 165995934
• Update Time: 2025-10-30

5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343405
• 2763918-78-9
• 5-amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid
• 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C7H9N3O3S/c1-3(11)9-2-4-10-5(7(12)13)6(8)14-4/h2,8H2,1H3,(H,9,11)(H,12,13)
• InChI Key： PGURRCKIDJBGMB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1CNC(C)=O)N

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 134Ų

Additional information on 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Analysis of 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2763918-78-9): Properties, Applications, and Innovations

The compound 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2763918-78-9) is a specialized thiazole derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring both amino and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing antimicrobial agents, enzyme inhibitors, and peptide mimetics, aligning with current trends in drug discovery and personalized medicine.

In recent years, the demand for heterocyclic compounds like 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s thiazole core is particularly noteworthy, as thiazoles are known for their electron-rich properties and ability to participate in hydrogen bonding, which are critical for molecular recognition in drug design. Users searching for "thiazole-based drug candidates" or "CAS 2763918-78-9 applications" will find this compound relevant to their queries.

The synthesis of 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions, often starting from 2-aminothiazole precursors. Its acetamidomethyl side chain enhances solubility in polar solvents, a feature highly valued in formulation development. This property addresses a common challenge in pharmaceutical R&D: improving the bioavailability of poorly soluble compounds. Discussions around "improving drug solubility" and "thiazole derivatives in medicine" frequently highlight such structural advantages.

From an industrial perspective, CAS 2763918-78-9 is gaining traction in contract research organizations (CROs) and biotech startups focusing on targeted therapies. Its potential as a scaffold for kinase inhibitors aligns with the growing market for cancer therapeutics, a topic dominating scientific literature and investor interest. Searches for "kinase inhibitor scaffolds" or "innovative thiazole chemistry" often intersect with studies involving this compound.

Environmental and regulatory considerations also play a role in the adoption of 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid. Unlike many traditional intermediates, it exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This resonates with the increasing emphasis on sustainable synthesis in the chemical industry, a hot topic among researchers querying "eco-friendly pharmaceutical intermediates."

In analytical chemistry, the compound’s distinct UV-Vis absorption profile and mass spectrometry fragmentation patterns facilitate its identification in complex matrices. Laboratories specializing in metabolomics or impurity profiling frequently reference its spectral data, making "CAS 2763918-78-9 characterization" a recurring search term in academic databases.

Future directions for 5-Amino-2-(acetamidomethyl)-1,3-thiazole-4-carboxylic acid include exploring its utility in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications cater to the rising popularity of "next-generation drug modalities" in search engine trends, positioning this compound as a bridge between traditional small-molecule chemistry and modern therapeutic platforms.